Cas no 2227964-32-9 (3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2227964-32-9
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 6102849
• PubChem ID: 165698914
• Update Time: 2025-07-02

3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• 2227964-32-9
• EN300-2002363
• 3-[(1R)-2-amino-1-hydroxyethyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C8H17NO3S/c1-8(2)6(7(10)5-9)3-4-13(8,11)12/h6-7,10H,3-5,9H2,1-2H3/t6?,7-/m0/s1
• InChI Key： FTBOPKAXJBRRRC-MLWJPKLSSA-N
• SMILES： S1(CCC([C@H](CN)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 207.09291458g/mol
• Monoisotopic Mass: 207.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Introduction to 3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1λ6-thiolane-1,1-dione (CAS No: 2227964-32-9)

3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1λ6-thiolane-1,1-dione (CAS No: 2227964-32-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential biological activities. This compound belongs to the thiolane class of molecules, which are characterized by their sulfur-containing heterocyclic structures. The presence of multiple functional groups, including an amino group, a hydroxyethyl moiety, and a dimethyl substitution on the thiolane ring, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The nomenclature of this compound follows the IUPAC rules for naming organic compounds, ensuring clarity and precision in its identification. The stereochemistry indicated by the "(1R)" prefix denotes the absolute configuration of the chiral center in the molecule, which is a critical aspect in determining its biological behavior. The thiolane core is particularly interesting as it mimics the structure of certain natural products and bioactive molecules, suggesting potential applications in drug discovery.

Recent advancements in chemical synthesis have enabled the efficient preparation of 3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1λ6-thiolane-1,1-dione, making it more accessible for research purposes. The synthesis typically involves multi-step reactions that incorporate key functional groups while maintaining the desired stereochemical integrity. Techniques such as chiral resolution and catalytic asymmetric synthesis have been employed to achieve high enantiomeric purity, which is essential for evaluating its pharmacological properties.

One of the most compelling aspects of this compound is its potential role as a precursor or intermediate in the development of novel therapeutic agents. The amino group can be readily modified through various coupling reactions, allowing for the attachment of pharmacophores that target specific biological pathways. Similarly, the hydroxyethyl side chain provides opportunities for further derivatization, enabling the creation of analogs with enhanced solubility or bioavailability.

Current research in this area has focused on exploring the biological activities of 3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1λ6-thiolane-1,1-dione and its derivatives. Studies have suggested that thiolane-based molecules may exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial effects. These findings are particularly promising given the increasing demand for alternative therapeutic strategies to combat multidrug-resistant pathogens and chronic inflammatory conditions.

The structural motif of this compound also aligns with emerging trends in drug design, where molecular frameworks inspired by natural products are being exploited to develop next-generation medicines. The thiolane ring itself is reminiscent of structures found in certain antibiotics and antiviral agents, hinting at possible applications in infectious disease treatment. Additionally, the presence of both polar (hydroxyl and amino groups) and non-polar (methyl substituents) regions enhances its amphiphilic nature, making it a candidate for formulation into drug delivery systems.

In terms of pharmacokinetic considerations, the metabolic stability and biodistribution of 3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1λ6-thiolane-1,1-dione are crucial factors that need to be addressed. Preliminary studies have indicated that this compound exhibits moderate stability under physiological conditions but may undergo degradation via specific enzymatic pathways. Understanding these processes will be essential for optimizing its pharmacological profile and ensuring therapeutic efficacy.

The synthetic accessibility of this molecule has also opened up avenues for combinatorial chemistry approaches. By systematically varying substituents on different functional groups within the thiolane framework, researchers can generate libraries of derivatives with diverse properties. Such libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired biological activities.

Another exciting aspect is the potential application of 3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1λ6-thiolane-1,1-dione in materials science. The unique structural features of thiolane-based compounds make them suitable candidates for developing novel polymers or coatings with enhanced mechanical strength and chemical resistance. These materials could find applications in industries ranging from aerospace to electronics.

The future direction of research on 3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1λ6-thiolane-1,1-dione will likely involve interdisciplinary collaborations between organic chemists, biochemists, and medicinal chemists. Such collaborations will facilitate the rapid translation of laboratory discoveries into clinical applications by leveraging cutting-edge technologies such as computational modeling and artificial intelligence-driven drug design.

In conclusion,3-(1R)-2-amino-1-hydroxyethyl-2,2-dimethyl-1λ6-thiolane-1,1-dione (CAS No: 2227964-32-9) represents a promising chemical entity with broad utility across multiple domains. Its unique structural features combined with its synthetic tractability position it as a valuable building block for future pharmaceuticals and advanced materials. As research continues to uncover new applications for this compound,thiolane-based molecules are poised to play an increasingly significant role in addressing global challenges in healthcare and technology.